2-Amino-N-(2-chlorophenyl)-6-methylbenzamide

• Molecular Formula: C14H13ClN2O
• Molecular Weight: 260.72 g/mol
• IUPAC Name: 2-amino-N-(2-chlorophenyl)-6-methylbenzamide
• InChI: InChI=1S/C14H13ClN2O/c1-9-5-4-7-11(16)13(9)14(18)17-12-8-3-2-6-10(12)15/h2-8H,16H2,1H3,(H,17,18)
• InChI Key: CTRTVLYAQBPGAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N)C(=O)NC2=CC=CC=C2Cl

Description

2-Amino-N-(2-chlorophenyl)-6-methylbenzamide is a useful research compound. Its molecular formula is C14H13ClN2O and its molecular weight is 260.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared according to Procedure A using 2-amino-6-methylbenzoic acid (2.5 g, 16.5 mmol) and SOCl2 (3.0 mL, 41.3 mmol) in benzene (75 mL), followed by 2-chloroaniline (3.5 mL, 33.0 mmol) and CHCl3 (75 mL). The product was chromatographed in CH2Cl2 to provide 2.19 g of a brown oil (51%). 1H NMR (CDCl3) δ: 8.58 (d, J=8.1 Hz, 1H); 7.99 (br s, 1H); 7.40 (dd, J=1.4, 8.0 Hz, 1H); 7.34 (t, J=7.7 Hz, 1H); 7.11 (t, J=7.8 Hz, 1H); 7.09 (dt, J=1.5, 7.7 Hz, 1H); 6.64 (d, J=7.5 Hz, 1H); 6.59 (d, J=8.1 Hz, 1H); 4.29 (br s, 2H); 2.45 (s, 3H). MS (ES): m/z 283.0 (M+22).